Cas no 33213-01-3 ( )

• Product name: &nbsp
• CAS No: 33213-01-3
• MF: C₁₂H₁₅NO
• MW: 189.2536
• CID: 917722
• PubChem ID: 302325

  Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethyl-7-bicyclo[4.2.0]octa-1,3,5-trienyl)acetamide
• 33213-01-3
• NSC186238
• DTXSID30307034
• NSC-186238
• N-(3,5-dimethylbicyclo[4.2.0]octa-1,3,5-trien-7-yl)acetamide
•  

• Inchi： InChI=1S/C12H15NO/c1-7-4-8(2)12-10(5-7)6-11(12)13-9(3)14/h4-5,11H,6H2,1-3H3,(H,13,14)
• InChI Key： NAHHLWNZOCYWSX-UHFFFAOYSA-N
• SMILES： CC1=CC(=C2C(CC2=C1)NC(=O)C)C

Computed Properties

• Exact Mass: 189.11545
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1